3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide

• IUPAC Name: 3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H16ClNO2/c1-3-11-4-7-13(8-5-11)18-16(19)12-6-9-15(20-2)14(17)10-12/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: XPFKBFYDCOMRFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol

Description

3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide, also known as CEMB, is a chemical compound that has garnered attention for its potential use in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide involves its binding to the ATP-binding site of CK2. This binding prevents the transfer of phosphate groups from ATP to CK2 substrates, thereby inhibiting CK2 activity. This compound has also been shown to induce apoptosis in cancer cells, further supporting its potential use in cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on CK2 activity, with minimal effect on other kinases. This selectivity is important as it reduces the potential for off-target effects. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide in lab experiments is its selectivity for CK2. This selectivity reduces the potential for off-target effects and allows for more precise targeting of CK2. Additionally, this compound has low toxicity, making it suitable for use in in vitro and in vivo experiments. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

For the use of 3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide include the development of derivatives with improved solubility and efficacy, further studies on optimal dosage and administration, and exploration of its potential use in other diseases and conditions.

Scientific Research Applications

3-chloro-N-(4-ethylphenyl)-4-methoxybenzamide has been used in scientific research as a potential inhibitor of the protein kinase CK2. CK2 is a serine/threonine kinase that plays a crucial role in cell growth and proliferation. Overexpression of CK2 has been linked to various cancers, making it an attractive target for cancer therapy. This compound has been shown to inhibit CK2 activity in vitro and in vivo, suggesting its potential use as an anticancer agent.